![molecular formula C17H15ClN2O3 B2738877 N-[(3-Chlorophenyl)-cyanomethyl]-2,3-dimethoxybenzamide CAS No. 1385379-06-5](/img/structure/B2738877.png)
N-[(3-Chlorophenyl)-cyanomethyl]-2,3-dimethoxybenzamide
Description
N-[(3-Chlorophenyl)-cyanomethyl]-2,3-dimethoxybenzamide, also known as CDMB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CDMB is a member of the benzamide family and is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
Antitumor and Antiulcer Applications
N-[(3-Chlorophenyl)-cyanomethyl]-2,3-dimethoxybenzamide and its derivatives have been investigated for their potential antitumor and antiulcer activities. Studies have synthesized acyl derivatives of 2-(3,4-dimethoxyphenyl)ethylamine, showing significant antiulcer activity in rat models, suggesting the utility of these compounds in developing new therapeutic agents for treating gastric ulcers (Hosokami et al., 1992). Additionally, the antiulcer effects of related compounds like 3-[[[2-(3,4-dimethoxyphenyl)ethyl] carbamoyl]methyl]-amino-N-methylbenzamide (DQ-2511) were evaluated in experimental gastric and duodenal ulcers, showing dose-related inhibition and potential over existing treatments (Asano et al., 1990).
Electrophysiological and Cardiovascular Research
Research into the electrophysiological effects of compounds structurally related to N-[(3-Chlorophenyl)-cyanomethyl]-2,3-dimethoxybenzamide has been conducted. For instance, BRL-32872, a novel antiarrhythmic agent, demonstrated significant effects in guinea pig cardiac preparations, highlighting the potential for derivatives of N-[(3-Chlorophenyl)-cyanomethyl]-2,3-dimethoxybenzamide in cardiovascular research (Bril et al., 1995).
Environmental and Materials Science
The role of chlorinated phenols, related to the structural framework of N-[(3-Chlorophenyl)-cyanomethyl]-2,3-dimethoxybenzamide, in environmental science has been extensively reviewed. These compounds, including their occurrence, toxicity, metabolism, and environmental impact, are crucial for understanding the broader implications of chlorinated organic compounds in ecosystems (Ahlborg et al., 1980).
Molecular Interaction and Structural Analysis
The study of molecular interactions, including the synthesis and characterization of novel aromatic polyimides, provides insight into the utility of N-[(3-Chlorophenyl)-cyanomethyl]-2,3-dimethoxybenzamide derivatives in materials science. These investigations contribute to the development of new materials with potential applications in various industries, from electronics to pharmaceuticals (Butt et al., 2005).
properties
IUPAC Name |
N-[(3-chlorophenyl)-cyanomethyl]-2,3-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O3/c1-22-15-8-4-7-13(16(15)23-2)17(21)20-14(10-19)11-5-3-6-12(18)9-11/h3-9,14H,1-2H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZXUPFXYBWDDEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NC(C#N)C2=CC(=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3-Chlorophenyl)(cyano)methyl]-2,3-dimethoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-methyl-4-(N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)sulfamoyl)phenyl)propionamide](/img/structure/B2738795.png)
![2-[(4-Methoxyphenyl)methyl]-2-methylcyclopropan-1-amine](/img/structure/B2738797.png)
![7-methyl-2-((2-morpholino-2-oxoethyl)thio)-8-phenylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one](/img/structure/B2738798.png)
![Pyridin-3-yl-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone](/img/structure/B2738801.png)
